Cas no 1563091-09-7 (4-(2-bromo-5-chlorophenyl)but-3-en-2-one)

• Product Name: 4-(2-bromo-5-chlorophenyl)but-3-en-2-one
• CAS No: 1563091-09-7
• MF: C₁₀H₈BrClO
• MW: 259.526921272278
• CID: 6332791
• PubChem ID: 66159182
• Update Time: 2025-09-21

4-(2-bromo-5-chlorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-5-chlorophenyl)but-3-en-2-one
• EN300-1913075
• 1563091-09-7
• CS-0274615

• Inchi： 1S/C10H8BrClO/c1-7(13)2-3-8-6-9(12)4-5-10(8)11/h2-6H,1H3/b3-2+
• InChI Key： IGVCCSMTGBXFEL-NSCUHMNNSA-N
• SMILES： BrC1C=CC(=CC=1/C=C/C(C)=O)Cl

Computed Properties

• Exact Mass: 257.94471g/mol
• Monoisotopic Mass: 257.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2-bromo-5-chlorophenyl)but-3-en-2-one

4-(2-Bromo-5-Chlorophenyl)But-3-en-2-one: A Comprehensive Overview

4-(2-Bromo-5-Chlorophenyl)But-3-en-2-one (CAS No. 1563091-09-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and as a versatile building block in synthetic chemistry. In this article, we delve into the properties, synthesis, and recent advancements associated with 4-(2-Bromo-5-Chlorophenyl)But-3-en-2-one, providing a comprehensive understanding of its role in contemporary research.

The molecular structure of 4-(2-Bromo-5-Chlorophenyl)But-3-en-2-one comprises a phenyl ring substituted with bromine and chlorine atoms at the 2nd and 5th positions, respectively. This substitution pattern imparts unique electronic properties to the molecule, making it a valuable substrate for various chemical transformations. The presence of the butenone moiety further enhances its reactivity, enabling it to participate in a wide range of reactions such as nucleophilic additions, cycloadditions, and enolate chemistry. Recent studies have highlighted its utility in the synthesis of bioactive compounds, underscoring its importance in medicinal chemistry.

One of the most notable aspects of 4-(2-Bromo-5-Chlorophenyl)But-3-en-2-one is its role as an intermediate in the construction of complex molecules. Researchers have employed this compound to synthesize diverse structures, including heterocyclic compounds and natural product analogs. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated its use in the synthesis of a novel class of kinase inhibitors, showcasing its potential in drug development.

The synthesis of 4-(2-Bromo-5-Chlorophenyl)But-3-en-2-one typically involves multi-step processes that combine substitution reactions with ketone formation. A common approach begins with the bromination and chlorination of acetophenone derivatives, followed by enone formation through dehydration or oxidation reactions. Recent advancements in catalytic methods have streamlined these processes, improving yield and selectivity. For example, the use of palladium-catalyzed coupling reactions has enabled more efficient construction of the phenyl-substituted enone framework.

In terms of physical properties, 4-(2-Bromo-5-Chlorophenyl)But-3-en-2-one exhibits a melting point around 110°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands due to conjugation within the enone system, making it amenable to photoredox reactions—a topic that has gained traction in recent years within the chemical community.

Recent research has also explored the biological activities of 4-(2-Bromo-5-Chlorophenyl)But-3-en-2-one and its derivatives. Studies conducted at leading pharmaceutical institutions have identified potential anti-inflammatory and anticancer properties. For instance, a derivative synthesized from this compound demonstrated selective inhibition against certain tumor cell lines, suggesting its potential as a lead compound for anticancer drug development.

The versatility of 4-(2-Bromo-5-Chlorophenyl)But-3-en-2-one extends to its applications in materials science. Its ability to undergo polymerization under specific conditions has led to investigations into its use as a monomer for synthesizing functional polymers with tailored properties. Preliminary results indicate promising applications in optoelectronic materials and drug delivery systems.

In conclusion, 4-(2-Bromo-5-Chlorophenyl)But-3-en-2-one stands as a pivotal compound in modern chemical research. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in drug discovery and materials science. As research continues to uncover new facets of this compound's potential, it is likely to remain at the forefront of scientific innovation for years to come.